Cas no 106047-83-0 (1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy]-
• CAS No: 106047-83-0
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• CID: 1179019
• PubChem ID: 19841376
• Update Time: 2025-05-21

1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy]-
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyridine-3-carboxylate
• EN300-6513357
• 106047-83-0
• SCHEMBL10572715

• Inchi： 1S/C14H8N2O4/c17-12-10-5-1-2-6-11(10)13(18)16(12)20-14(19)9-4-3-7-15-8-9/h1-8H
• InChI Key： KTRLESPFHQCRBX-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 268.04840674g/mol
• Monoisotopic Mass: 268.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.6Ų

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy]-

Chemical Compound CAS No. 106047-83-0: 1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy]

The compound with CAS No. 106047-83-0, known as 1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy], is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an isoindole dione framework with a pyridine-derived substituent. The isoindole dione moiety is a well-known structural motif in organic synthesis, often employed in the development of functional materials and bioactive compounds. The presence of the 3-pyridinylcarbonyl group introduces additional electronic and steric properties, making this compound a versatile building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy]. Researchers have explored diverse strategies to construct this compound, including oxidative coupling reactions and tandem cyclization processes. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule. The integration of pyridine derivatives into the isoindole framework has been particularly valuable in tailoring the electronic properties of the compound for specific applications.

In terms of applications, 1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy] has shown promise in several areas. One notable application is in the field of optoelectronics, where its unique electronic structure makes it a potential candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to absorb and emit light at specific wavelengths has been leveraged to develop advanced materials with enhanced performance characteristics.

Beyond optoelectronics, this compound has also been investigated for its potential in drug discovery. The isoindole dione framework is known to exhibit bioactivity across various biological systems, and the incorporation of the pyridine group further enhances its pharmacological properties. Recent studies have explored its role as a kinase inhibitor and its potential in targeting specific cellular pathways associated with diseases such as cancer and neurodegenerative disorders.

The structural versatility of 1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy] also makes it an attractive candidate for use in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions enables the construction of complex self-assembled structures with potential applications in nanotechnology and molecular recognition.

In conclusion, CAS No. 106047-83-0, or 1H-Isoindole-1,3(2H)-dione, 2-[(3-pyridinylcarbonyl)oxy], stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to inspire innovative research across multiple disciplines. As advancements in synthetic techniques and materials science progress, this compound is poised to play an increasingly significant role in both academic research and industrial applications.